Cas no 2357831-08-2 (1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid
• CAS No: 2357831-08-2
• MF: C₁₆H₂₁FN₂O₄
• MW: 324.347347974777
• MDL: MFCD32710696
• CID: 5668867
• PubChem ID: 155820760
• Update Time: 2025-10-24

1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26980206
• 4-(6-Fluoropyridin-2-yl)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• AT25577
• 2357831-08-2
• 1-(TERT-BUTOXYCARBONYL)-4-(6-FLUOROPYRIDIN-2-YL)PIPERIDINE-4-CARBOXYLIC ACID
• 1-[(tert-butoxy)carbonyl]-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid

• MDL： MFCD32710696
• Inchi： 1S/C16H21FN2O4/c1-15(2,3)23-14(22)19-9-7-16(8-10-19,13(20)21)11-5-4-6-12(17)18-11/h4-6H,7-10H2,1-3H3,(H,20,21)
• InChI Key： ONQUWWMPPQUXPU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2(C(=O)O)CCN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

• Exact Mass: 324.14853532g/mol
• Monoisotopic Mass: 324.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid (CAS No. 2357831-08-2)

1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid (CAS No. 2357831-08-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a 6-fluoropyridin-2-yl moiety makes this molecule particularly valuable for synthetic chemists aiming to design novel bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 6-fluoropyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on fluorine-containing compounds to improve the pharmacokinetic properties of potential drug candidates. The Boc-protected piperidine scaffold in this compound further enhances its utility as an intermediate in the synthesis of central nervous system (CNS) targeting drugs, a hot topic in modern medicinal chemistry.

The structural features of 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid also make it a promising candidate for catalysis studies and ligand design. The carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with potential applications in crop protection and material science. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce high-value intermediates.

From a synthetic perspective, the compound's CAS No. 2357831-08-2 is often searched in databases like SciFinder and Reaxys for retrosynthetic analysis and route scouting. Its unique combination of functional groups makes it a valuable building block for multi-step synthesis, particularly in the development of small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in oncology research.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The fluoropyridine moiety, in particular, is easily identifiable by its distinct 19F NMR signal, a feature that simplifies structural confirmation.

In the context of intellectual property, derivatives of 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid have been featured in recent patent applications, highlighting their potential in kinase inhibition and GPCR modulation. This aligns with the pharmaceutical industry's focus on targeted therapies and personalized medicine, two of the most searched topics in biomedical research today.

Storage and handling of this compound require standard laboratory precautions, with recommendations to keep it in a cool, dry environment away from strong oxidizers. While not classified as hazardous under current regulations, proper material safety data sheet (MSDS) protocols should always be followed, a practice increasingly emphasized in laboratory safety training programs worldwide.

The commercial availability of CAS No. 2357831-08-2 through specialty chemical suppliers has made it accessible to both academic and industrial researchers. Current market trends show growing demand for such high-purity intermediates, driven by the expansion of contract research organizations (CROs) and drug discovery outsourcing.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a scaffold for metal-organic frameworks (MOFs), areas that have seen exponential growth in publications. The fluoropyridine component could also be investigated for PET imaging applications, given the increasing importance of molecular diagnostics in healthcare.

In summary, 1-(tert-butoxy)carbonyl-4-(6-fluoropyridin-2-yl)piperidine-4-carboxylic acid represents a versatile chemical tool at the intersection of multiple cutting-edge research fields. Its structural features address current challenges in medicinal chemistry, while its synthetic accessibility makes it valuable for both exploratory research and commercial applications. As the scientific community continues to prioritize structure-activity relationship (SAR) studies and fragment-based drug design, compounds like this will undoubtedly play a crucial role in advancing therapeutic innovation.